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Compound of Interest

Compound Name: Ensorb

Cat. No.: B1238914 Get Quote

Technical Support Center: Ensorb & Corrosive
Materials
This technical support center provides guidance for researchers, scientists, and drug

development professionals on managing heat generation when using Ensorb absorbent on

corrosive spills. Please consult your institution's safety protocols and the Safety Data Sheet

(SDS) for the specific corrosive material before proceeding with any cleanup.

Frequently Asked Questions (FAQs)
Q1: What is Ensorb and how does it work?

A1: Ensorb® is a highly efficient granular absorbent made from expanded perlite, a type of

amorphous sodium potassium aluminum silicate.[1][2] It is designed to quickly absorb and

encapsulate a wide variety of liquids, including oils, solvents, and many chemical spills, turning

them into a solid for easier disposal.[1] Its high surface area and porous nature allow it to

absorb up to 15-20 times its weight in liquid.[1]

Q2: Is it safe to use Ensorb on all corrosive spills?

A2: Ensorb is effective for many corrosives, but it is critically important to note its

incompatibility with Hydrofluoric Acid (HF). The reaction between Ensorb and HF can generate

toxic silicon tetrafluoride gas. For other corrosives, while Ensorb can absorb the spill, the
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potential for heat generation must be managed. Always consult the chemical compatibility

guide and the specific chemical's SDS.[3]

Q3: Why does heat generation occur when Ensorb is used on some corrosives?

A3: Heat generation, or an exothermic reaction, can occur for several reasons. When using

Ensorb on strong acids, the heat is primarily due to the rapid hydration of the acid by residual

moisture within the absorbent material, similar to the heat generated when adding concentrated

acid to water.[4][5] If the Ensorb product contains a neutralizing agent (some specialized

absorbents do), the neutralization reaction between an acid and a base is also highly

exothermic.[6][7]

Q4: How can I tell if a dangerous amount of heat is being generated?

A4: Signs of a significant exothermic reaction include:

Noticeable temperature increase of the container or spill area.

Steaming or vapor release from the mixture.

Boiling or spattering of the corrosive liquid.

Changes in the color or consistency of the absorbent material beyond simple absorption.

Q5: What personal protective equipment (PPE) should I wear when using Ensorb on

corrosives?

A5: Always wear appropriate PPE as dictated by the SDS of the spilled chemical. This typically

includes:

Chemical splash goggles and a face shield.

Chemical-resistant gloves (select a material compatible with the specific corrosive).

A lab coat or chemical-resistant apron.

Closed-toe shoes. For spills that may generate hazardous vapors, work in a well-ventilated

area or use a fume hood.[8]
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Troubleshooting Guide
This guide addresses specific issues that may arise during the application of Ensorb to

corrosive spills.
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Issue Possible Cause Recommended Action

Rapid Temperature Increase &

Steaming

Highly concentrated corrosive

reacting with moisture.

1. Do Not Add More Ensorb:

Adding more absorbent rapidly

can accelerate the reaction. 2.

Increase Ventilation: Ensure

the area is well-ventilated to

disperse any vapors. 3. Small

Spills: If safe, slowly add small

amounts of an appropriate

neutralizer (e.g., sodium

bicarbonate for acids) around

the perimeter to control the

reaction.[9] 4. Large Spills:

Evacuate the immediate area

and follow your institution's

emergency spill response

procedures.

Spattering or Boiling of the

Corrosive

Localized, intense exothermic

reaction. This is common when

adding a small amount of liquid

to a large amount of absorbent

or vice-versa.

1. Maintain a Safe Distance:

Protect yourself from splashes.

2. Apply Absorbent Slowly:

Apply Ensorb gradually around

the edges of the spill, working

inwards. This dissipates heat

more effectively. 3. Avoid

Pouring Liquid onto Absorbent:

Always add the absorbent to

the spill, not the other way

around.[4]

Ensorb Material is Clumping

and Hardening Excessively

A strong chemical reaction is

occurring, potentially forming

solid precipitates.

1. Stop Application: Do not

disturb the hardened material,

as it may trap unreacted

corrosive. 2. Assess the

Situation: Consult the SDS for

information on potential

reaction byproducts. 3.

Professional Disposal: Treat
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the resulting solid as

hazardous waste and arrange

for its disposal according to

institutional guidelines.

Off-Gassing or Unusual Odor

A chemical reaction is

producing gaseous

byproducts.

1. Evacuate Immediately: Do

not inhale the fumes. 2. Alert

Safety Personnel: Inform your

environmental health and

safety (EHS) department. 3.

Ventilate the Area: If it is safe

to do so without exposing

yourself to fumes, increase

ventilation to the area.

Quantitative Data on Heat Generation
While specific enthalpy data for Ensorb reacting with various corrosives is not publicly

available, the following table provides representative data for the heat of dilution of sulfuric acid

and the heat of neutralization for common acid-base reactions. This data illustrates the

significant heat that can be generated.

Table 1: Heat of Dilution for Sulfuric Acid (H₂SO₄) in Water at 25°C This process is analogous

to the heat generated from a concentrated acid contacting moisture in the absorbent.

Initial H₂SO₄ Conc. (% by
weight)

Final H₂SO₄ Conc. (% by
weight)

Heat Evolved (kJ/mol
H₂SO₄)

98% 70% -15.73

98% 50% -28.08

98% 30% -43.35

98% 10% -67.03

Data is illustrative and derived from standard chemical principles.[10]
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Table 2: Standard Enthalpy of Neutralization (ΔHn) at 25°C This represents the heat generated

if a neutralizing agent is present.

Acid Base ΔHn (kJ/mol)

HCl (strong) NaOH (strong) -57.1

HNO₃ (strong) NaOH (strong) -57.1

H₂SO₄ (strong) 2NaOH (strong) -114.2 (for 2 moles of H₂O)

CH₃COOH (weak) NaOH (strong) -56.1

Data from established thermochemical sources.[7][11] Note that the heat of neutralization for

strong acids and strong bases is consistently high because the reaction is effectively the

formation of water from H⁺ and OH⁻ ions.[11]

Experimental Protocols
Protocol: Calorimetric Measurement of Heat of
Absorption
This protocol outlines a method to quantify the heat generated when Ensorb is mixed with a

corrosive liquid using a simple coffee-cup calorimeter.

Objective: To determine the approximate heat of absorption (q) in Joules per gram of Ensorb.

Materials:

Ensorb

Corrosive liquid of known concentration

Two nested polystyrene (Styrofoam) cups with a lid (calorimeter)

Digital thermometer (±0.1°C)

Stirring rod (glass or Teflon)
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Balance (±0.01 g)

Appropriate PPE

Procedure:

Calorimeter Setup: Place one polystyrene cup inside another. Fashion a lid from cardboard

or plastic that has holes for a thermometer and a stirring rod.

Measure Corrosive: Add a known mass (e.g., 50.0 g) of the corrosive liquid to the

calorimeter.

Equilibrate and Record Initial Temperature (T_initial): Allow the system to equilibrate for a

few minutes. Record the stable initial temperature of the corrosive liquid.

Measure Ensorb: Weigh a specific amount of Ensorb (e.g., 5.0 g) on a separate weighing

paper.

Initiate Reaction: Quickly and carefully add the weighed Ensorb to the corrosive liquid in the

calorimeter. Immediately place the lid on top.

Record Temperature Change: Begin stirring gently and continuously. Record the temperature

every 15 seconds until it reaches a maximum value and then starts to fall.

Determine Final Temperature (T_final): The highest temperature reached is T_final.

Calculations:

Calculate the temperature change: ΔT = T_final - T_initial.

Calculate the heat absorbed by the solution (q_solution): q_solution = m_solution ×

c_solution × ΔT, where m_solution is the total mass (corrosive + Ensorb) and c_solution is

the specific heat capacity of the final mixture (can be approximated by the specific heat of

the corrosive liquid if the amount of Ensorb is small).

The heat generated by the reaction (q_rxn) is q_rxn = -q_solution.

Express the result as Joules per gram of Ensorb: Heat (J/g) = q_rxn / mass_Ensorb.
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Safety Precautions:

This experiment must be performed in a fume hood.

Always add the absorbent to the acid.

Be prepared for a rapid temperature increase and potential splashing.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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